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Abstract
Davana oil, derived from the aromatic herb Artemisia pallens, has a rich history of use in

traditional medicine, particularly in Ayurveda. This technical guide provides a comprehensive

overview of the ethnobotanical applications of Davana oil, its detailed chemical composition,

and the scientific basis for its pharmacological activities. This document synthesizes findings

from numerous scientific studies to present quantitative data, detailed experimental protocols,

and insights into the molecular mechanisms of action, with a focus on its anti-inflammatory and

antimicrobial properties. The information is intended to serve as a valuable resource for

researchers and professionals in the fields of ethnobotany, pharmacology, and drug

development.

Introduction
Artemisia pallens Wall. ex DC., commonly known as Davana, is an aromatic herb belonging to

the Asteraceae family.[1][2] Native to southern India, it is highly valued for its essential oil,

which possesses a unique, rich, and fruity aroma.[3][4] Beyond its extensive use in the

perfumery and flavor industries, Davana oil has been an integral part of traditional medicine

systems for centuries.[1][5] Ayurvedic texts and folk traditions document its use for a wide array

of ailments, suggesting a broad spectrum of therapeutic properties.[6][7] This guide delves into

the scientific evidence that substantiates these traditional claims, providing a technical

exploration of Davana oil's potential for modern therapeutic applications.
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Ethnobotanical Uses
The traditional uses of Davana and its essential oil are deeply rooted in Indian culture,

particularly in Ayurvedic medicine.[5][7] It is traditionally regarded as a mood elevator and

aphrodisiac.[3] Ethnobotanical records indicate its application for a variety of health conditions,

including:

Metabolic Disorders: Treatment of diabetes mellitus and high blood pressure.[1][5]

Respiratory Ailments: Management of cough, cold, asthma, and bronchitis due to its

expectorant and decongestant properties.[1][5]

Infectious Diseases: Used as an antiseptic for wounds and to treat infections like measles.[1]

[5] It is also employed as an anthelmintic to eliminate intestinal worms.[8]

Inflammatory Conditions: To alleviate pain associated with menstrual cramps and arthritis.[6]

Menstrual Health: To regulate menstrual cycles and alleviate symptoms of menopause.[9]

Mental Health: To address anxiety, depression, and nervous disorders.[7]

Chemical Composition
The therapeutic effects of Davana oil are attributed to its complex chemical composition. Gas

chromatography-mass spectrometry (GC-MS) analyses have identified a wide range of

bioactive compounds, with significant variations in their concentrations depending on the

geographical origin and harvesting stage of the plant.[10][11] The major chemical constituents

are summarized in Table 1.
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Compound Chemical Class
Concentration

Range (%)
References

cis-Davanone Sesquiterpene Ketone 17.4 - 72.59 [10][11][12][13]

Bicyclogermacrene Sesquiterpene 4.0 - 22.0 [11][12]

(E)-Ethyl Cinnamate Phenylpropanoid 1.4 - 8.40 [10][12]

Davana Ether Isomer Sesquiterpenoid 0.5 - 6.1 [12]

Linalool Monoterpenol 2.5 - 1.08 [11]

Spathulenol Sesquiterpenoid 2.8 [12]

cis-Hydroxy

Davanone
Sesquiterpenoid 2.4 [12]

trans-Davanone Sesquiterpene Ketone 2.1 [12]

Caryophyllene Oxide Sesquiterpenoid 2.2 [11][13]

Phytol Diterpenoid 2.1 [11][13]

Germacrene D Sesquiterpene 0.1 - 4.7

β-Eudesmol Sesquiterpenoid 0.3 - 6.6 [10]

cis-Methyl Jasmonate Jasmonate 0.4 - 8.5 [10]

Table 1: Major Chemical Constituents of Davana Oil (Artemisia pallens)

Pharmacological Activities and Experimental
Protocols
Scientific investigations have corroborated many of the traditional uses of Davana oil,

demonstrating its antimicrobial and anti-inflammatory properties.

Antimicrobial Activity
Davana oil has shown efficacy against a range of pathogenic bacteria and fungi.[5]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.tandfonline.com/doi/abs/10.1080/10412905.2022.2063957
https://www.scienceopen.com/document?vid=4d96c4d5-139a-4c38-8439-da683b653bc2
https://pubmed.ncbi.nlm.nih.gov/34669255/
https://www.researchgate.net/publication/260284667_GC-MS-Analysis_Antimicrobial_Activities_and_Olfactory_Evaluation_of_Essential_Davana_Artemisia_pallens_Wall_ex_DC_Oil_from_India
https://www.scienceopen.com/document?vid=4d96c4d5-139a-4c38-8439-da683b653bc2
https://pubmed.ncbi.nlm.nih.gov/34669255/
https://www.tandfonline.com/doi/abs/10.1080/10412905.2022.2063957
https://pubmed.ncbi.nlm.nih.gov/34669255/
https://pubmed.ncbi.nlm.nih.gov/34669255/
https://www.scienceopen.com/document?vid=4d96c4d5-139a-4c38-8439-da683b653bc2
https://pubmed.ncbi.nlm.nih.gov/34669255/
https://pubmed.ncbi.nlm.nih.gov/34669255/
https://pubmed.ncbi.nlm.nih.gov/34669255/
https://www.scienceopen.com/document?vid=4d96c4d5-139a-4c38-8439-da683b653bc2
https://www.researchgate.net/publication/260284667_GC-MS-Analysis_Antimicrobial_Activities_and_Olfactory_Evaluation_of_Essential_Davana_Artemisia_pallens_Wall_ex_DC_Oil_from_India
https://www.scienceopen.com/document?vid=4d96c4d5-139a-4c38-8439-da683b653bc2
https://www.researchgate.net/publication/260284667_GC-MS-Analysis_Antimicrobial_Activities_and_Olfactory_Evaluation_of_Essential_Davana_Artemisia_pallens_Wall_ex_DC_Oil_from_India
https://www.tandfonline.com/doi/abs/10.1080/10412905.2022.2063957
https://www.tandfonline.com/doi/abs/10.1080/10412905.2022.2063957
https://ayurvedicoils.com/tag/therapeutic-properties-of-davana-oil
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1200109?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This method is used to determine the lowest concentration of an essential oil that inhibits the

visible growth of a microorganism (MIC) and the lowest concentration that results in microbial

death (MBC).[14][15][16][17]

Preparation of Inoculum: Bacterial or fungal strains are cultured in a suitable broth medium

(e.g., Mueller-Hinton Broth for bacteria) for 12-24 hours at 37°C. The turbidity of the

suspension is adjusted to a 0.5 McFarland standard, which corresponds to approximately

10^8 CFU/mL.[14]

Serial Dilutions: Two-fold serial dilutions of Davana oil are prepared in a 96-well microtiter

plate containing the appropriate broth. Concentrations may range from 32 mg/mL to 0.25

mg/mL.[14]

Inoculation: Each well is inoculated with the standardized microbial suspension to achieve a

final concentration of approximately 5 x 10^5 CFU/mL.[16]

Controls: A positive control (broth with inoculum, no oil) and a negative control (broth only)

are included. An antibiotic such as amikacin can be used as a reference standard.[16]

Incubation: The microtiter plates are incubated at 37°C for 18-24 hours.[17]

MIC Determination: The MIC is recorded as the lowest concentration of the essential oil at

which there is no visible growth of the microorganism.[14]

MBC Determination: To determine the MBC, a small aliquot from the wells showing no visible

growth is sub-cultured onto an appropriate agar medium. The plates are incubated for 24

hours at 37°C. The MBC is the lowest concentration that shows no bacterial or fungal growth

on the agar.[15]

Quantitative Data: MIC and MBC Values of Davana Oil

Microorganism MIC (mg/mL) MBC (mg/mL) Reference

Escherichia coli 16 32 [14]

Staphylococcus

aureus
8 16 [14]
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Table 2: Antimicrobial Activity of Encapsulated Davana Oil

Anti-inflammatory Activity
Davana oil and its constituents have demonstrated significant anti-inflammatory effects in both

in vitro and in vivo models.

This is a widely used in vivo model to screen for acute anti-inflammatory activity.[18][19][20][21]

Animal Model: Wistar albino rats are typically used.[22]

Treatment Groups: Animals are divided into several groups: a control group (vehicle), a

standard drug group (e.g., indomethacin 5 mg/kg), and test groups receiving different doses

of Davana oil or its extracts (e.g., 1, 3, 10, 30 mg/kg).[22]

Administration: The test compounds and standard drug are administered intraperitoneally or

orally 30-60 minutes before the induction of inflammation.[20][22]

Induction of Edema: Acute inflammation is induced by a sub-plantar injection of 0.1 mL of 1%

carrageenan suspension in saline into the right hind paw of each rat.[20][22]

Measurement of Paw Volume: The paw volume is measured using a plethysmometer at 0, 1,

2, 3, 4, and 5 hours after the carrageenan injection.[22]

Calculation of Inhibition: The percentage inhibition of edema is calculated for each group

relative to the control group.

This in vitro assay assesses the ability of a substance to reduce the production of key

inflammatory mediators.[12]

Cell Culture: Primary macrophages or a macrophage cell line (e.g., RAW 264.7) are cultured

in a suitable medium.

Cell Stimulation: The cells are stimulated with lipopolysaccharide (LPS) to induce an

inflammatory response and the production of pro-inflammatory cytokines like Tumor Necrosis

Factor-alpha (TNF-α) and Interleukin-6 (IL-6).[12]
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Treatment: The cells are treated with various concentrations of Davana oil or its isolated

components (e.g., cis-davanone) prior to or concurrently with LPS stimulation.[12]

Cytokine Measurement: After a specific incubation period, the cell culture supernatant is

collected, and the levels of TNF-α and IL-6 are quantified using an Enzyme-Linked

Immunosorbent Assay (ELISA) kit according to the manufacturer's instructions.

Data Analysis: The reduction in cytokine levels in the treated groups is compared to the LPS-

stimulated control group to determine the inhibitory effect.

Molecular Mechanisms and Signaling Pathways
The anti-inflammatory effects of Davana oil and its constituents, particularly davanone, are

believed to be mediated through the modulation of key signaling pathways involved in the

inflammatory response.

Inhibition of Pro-inflammatory Cytokine Production
As demonstrated in the experimental protocol above, Davana oil and cis-davanone can inhibit

the production of TNF-α and IL-6 in LPS-stimulated macrophages.[12] This suggests an

interference with the signaling cascade initiated by LPS.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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